Ethyl 4-((3-fluorophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[(3-fluorophenyl)-(6-hydroxy-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H22FN5O3S/c1-3-28-19(27)24-9-7-23(8-10-24)15(13-5-4-6-14(20)11-13)16-17(26)25-18(29-16)21-12(2)22-25/h4-6,11,15,26H,3,7-10H2,1-2H3
• InChI Key: ZPXPIGGHZXAXRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(C2=CC(=CC=C2)F)C3=C(N4C(=NC(=N4)C)S3)O
• Molecular Formula: C19H22FN5O3S
• Molecular Weight: 419.5 g/mol

Description

This compound is a novel triazole-pyrimidine hybrid. It has a molecular formula of C19H22FN5O3S, an average mass of 419.473 Da, and a monoisotopic mass of 419.142731 Da.

Synthesis Analysis

The synthesis of similar compounds involves a series of steps, including the design, synthesis, and characterization by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of this compound includes a fluorophenyl group, a thiazolotriazole group, a piperazine group, and an ethyl carboxylate group.

Chemical Reactions Analysis

The compound is part of a series of novel triazole-pyrimidine-based compounds that have shown promising neuroprotective and anti-inflammatory properties.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C19H22FN5O3S, an average mass of 419.473 Da, and a monoisotopic mass of 419.142731 Da.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Researchers have developed novel 1,2,4-triazole derivatives, including compounds structurally related to Ethyl 4-((3-fluorophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazine-1-carboxylate, which have shown antimicrobial activities. These compounds were synthesized through various chemical reactions and tested against different microorganisms, demonstrating good to moderate activities. The antimicrobial potential of these derivatives highlights their importance in the development of new antimicrobial agents (Bektaş et al., 2007; Demirbaş et al., 2010).

Antitumor Activities

A series of compounds incorporating the 1,2,4-triazole motif, similar to the structure of interest, have been synthesized and evaluated for their antitumor activities. The evaluation revealed that most compounds exhibited significant inhibitory activity against CDC25B, a notable target in cancer therapy. This suggests the potential of these derivatives in developing new antitumor treatments (Ding et al., 2016).